Cas no 111004-04-7 (1,2-Propanediol, 1-(4-methoxyphenyl)-, (1R,2S)-)

1,2-Propanediol, 1-(4-methoxyphenyl)-, (1R,2S)- structure
111004-04-7 structure
Product Name:1,2-Propanediol, 1-(4-methoxyphenyl)-, (1R,2S)-
CAS No:111004-04-7
MF:C10H14O3
MW:182.216363430023
CID:1200591
Update Time:2024-08-04

1,2-Propanediol, 1-(4-methoxyphenyl)-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 1-(4-methoxyphenyl)-, (1R,2S)-
    • (1RS,2RS)-1-(4-methoxy-phenyl)-propane-1,2-diol
    • (1RS,2RS)-1-(4-methoxyphenyl)propane-1,2-diol
    • .1-(4'-methoxyphenyl)-1,2-propanediol
    • .1-(4-methoxyphenyl)propane-1,2-diol
    • .1-(p-methoxyphenyl)propane-1,2-diol
    • .threo-1-(4-methoxyphenyl)-1,2-propanediol
    • .threo-anethole glycol
    • Inchi: 1S/C10H14O3/c1-7(11)10(12)8-3-5-9(13-2)6-4-8/h3-7,10-12H,1-2H3
    • InChI Key: MRDZSBVJWOXBRW-UHFFFAOYSA-N
    • SMILES: COC1C=CC(C(C(O)C)O)=CC=1

Computed Properties

  • Exact Mass: 182.09400

Experimental Properties

  • Density: 1.146±0.06 g/cm3(Predicted)
  • Melting Point: 98 °C(Solv: hexane (110-54-3))
  • Boiling Point: 341.0±32.0 °C(Predicted)
  • PSA: 49.69000
  • LogP: 1.10940
  • pka: 14.16±0.20(Predicted)
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